Cas no 104455-98-3 (Benzonitrile, 3-chloro-2,4,5-trifluoro-)

• Product Name: Benzonitrile, 3-chloro-2,4,5-trifluoro-
• CAS No: 104455-98-3
• MF: C₇HClF₃N
• MW: 191.537750959396
• MDL: MFCD12756729
• CID: 1143286
• PubChem ID: 13784691
• Update Time: 2025-06-29

Benzonitrile, 3-chloro-2,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-chloro-2,4,5-trifluoro-
• CS-0374706
• MFCD12756729
• 3-Chloro-2,4,5-trifluoro-benzonitrile, 97%
• BRANJOPEMMWETD-UHFFFAOYSA-N
• 104455-98-3
• SCHEMBL8665256
• 3-Chloro-2,4,5-trifluoro-benzonitrile
• 3-chloro-2,4,5-trifluorobenzonitrile

• MDL： MFCD12756729
• Inchi： 1S/C7HClF3N/c8-5-6(10)3(2-12)1-4(9)7(5)11/h1H
• InChI Key： BRANJOPEMMWETD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C#N)=C1F)F)F

Computed Properties

• Exact Mass: 220.99689
• Monoisotopic Mass: 190.9749612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 61.84

Additional information on Benzonitrile, 3-chloro-2,4,5-trifluoro-

3-Chloro-2,4,5-Trifluorobenzonitrile (CAS No. 104455-98-3): An Overview of a Versatile Fluorinated Compound

3-Chloro-2,4,5-trifluorobenzonitrile (CAS No. 104455-98-3) is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique electronic and steric properties, which make it an attractive building block for the development of advanced materials and bioactive molecules.

The molecular structure of 3-chloro-2,4,5-trifluorobenzonitrile consists of a benzene ring substituted with a nitrile group at the 3-position and three fluorine atoms at the 2-, 4-, and 5-positions. The presence of these substituents imparts distinct chemical and physical properties to the molecule. The nitrile group is known for its strong electron-withdrawing effect, while the fluorine atoms enhance the molecule's hydrophobicity and metabolic stability.

In recent years, the use of fluorinated compounds in pharmaceutical research has seen a significant surge. Fluorine atoms can improve the pharmacokinetic properties of drugs by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. 3-Chloro-2,4,5-trifluorobenzonitrile is no exception and has been explored as a key intermediate in the synthesis of various bioactive compounds.

A notable application of 3-chloro-2,4,5-trifluorobenzonitrile is in the development of novel antiviral agents. A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a precursor in the synthesis of potent inhibitors of viral proteases. These inhibitors have shown promising activity against several viral pathogens, including influenza and hepatitis C viruses. The unique electronic properties of 3-chloro-2,4,5-trifluorobenzonitrile contribute to its ability to form stable complexes with target enzymes, thereby enhancing its therapeutic potential.

Beyond its pharmaceutical applications, 3-chloro-2,4,5-trifluorobenzonitrile has also found utility in materials science. The high degree of fluorination and the presence of the nitrile group make this compound suitable for the synthesis of advanced polymers and coatings. These materials exhibit excellent thermal stability and chemical resistance, making them ideal for use in harsh environments such as aerospace and automotive industries.

The synthetic accessibility of 3-chloro-2,4,5-trifluorobenzonitrile has been improved through various methodologies developed by researchers. One such method involves the selective fluorination of aromatic nitriles using transition metal catalysts. This approach not only enhances the yield and purity of the final product but also reduces environmental impact by minimizing waste generation.

In conclusion, 3-chloro-2,4,5-trifluorobenzonitrile (CAS No. 104455-98-3) is a versatile compound with a wide range of applications in both pharmaceuticals and materials science. Its unique chemical properties make it an invaluable intermediate in the synthesis of bioactive molecules and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in modern chemistry.